(S)-1-Benzyl-pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S)-1-benzylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H15NO2/c14-12(15)11-6-7-13(9-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,15)/t11-/m0/s1
• InChI Key: RLRDUQNUBMAYDS-NSHDSACASA-N
• Canonical SMILES: C1CN(CC1C(=O)O)CC2=CC=CC=C2
• Isomeric SMILES: C1CN(C[C@H]1C(=O)O)CC2=CC=CC=C2
• Molecular Formula: C12H15NO2
• DSSTOX Substance ID: DTXSID10363855
• Molecular Weight: 205.25 g/mol
• CAS RN: 161659-80-9

Description

The description of a compound typically includes its molecular formula, molecular weight, and structural formula. It may also include the type of compound it is (for example, an amino acid, a carbohydrate, etc.).

Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound. It would look at the starting materials, the type of reaction, the conditions under which the reaction is carried out, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. It would look at the reactants and products of the reaction, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This would involve studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and its chemical stability.

Scientific Research Applications

• Antimicrobial Activity

  • Results : Effective inhibition of pathogenic microorganisms, making it a potential candidate for novel antimicrobial drugs.

• Antitumor Activity

  • Results : Significant tumor growth inhibition and potential for targeted cancer therapy.

• Antiviral Activity

  • Results : Reduced viral load and potential for developing antiviral drugs.

• Antiparasitic Activity

  • Results : Suppression of parasite growth and potential for treating parasitic diseases.

• Nanotechnology Applications

  • Results : Enhanced therapeutic efficacy, reduced side effects, and improved pharmacokinetics.

• Other Potential Applications

  • Results : Emerging possibilities warrant further exploration.

Safety And Hazards

This would involve looking at the compound’s toxicity, flammability, and other hazards. It would also look at how to handle and store the compound safely.

Future Directions

This would involve a discussion of areas where further research is needed. This could include potential applications of the compound, or areas where our understanding of the compound is still incomplete.

I hope this general outline is helpful. If you have a specific compound or topic you’d like information on, feel free to ask!